Cas no 2724247-43-0 (Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate)

• Product Name: Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate
• CAS No: 2724247-43-0
• MF: C₁₀H₁₂BF₃KNO₂
• MW: 285.112294197083
• CID: 5165425
• PubChem ID: 73995225
• Update Time: 2026-03-04

Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro({4-[(2-methoxyethyl)carbamoyl]phenyl})boranuide
• Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate
• AS-2385
• MFCD11977717
• 2724247-43-0
• AKOS025392292
• Potassium 4-(2-methoxyethylcarbamoyl)phenyltrifluoroborate, 97%
• Potassium 4-(2-methoxyethylamine-1-carbonyl)phenyltrifluoroborate

• Inchi： 1S/C10H12BF3NO2.K/c1-17-7-6-15-10(16)8-2-4-9(5-3-8)11(12,13)14;/h2-5H,6-7H2,1H3,(H,15,16);/q-1;+1
• InChI Key： HOIRNIUHFHDIIW-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C(NCCOC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 285.0550248g/mol
• Monoisotopic Mass: 285.0550248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate

Research Briefing on Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate (CAS: 2724247-43-0)

Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate (CAS: 2724247-43-0) is a specialized organotrifluoroborate compound that has garnered significant attention in recent chemical and biomedical research. This compound is part of a broader class of aryltrifluoroborates, which are widely utilized in Suzuki-Miyaura cross-coupling reactions due to their stability and reactivity. The unique structural features of this compound, including the methoxyethylamine carbonyl moiety, make it a promising candidate for applications in drug discovery, medicinal chemistry, and materials science.

Recent studies have focused on the synthesis and characterization of Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate, with particular emphasis on its role as a versatile building block in organic synthesis. Researchers have demonstrated its efficacy in facilitating the construction of complex molecular architectures, which are often challenging to achieve using traditional methods. The compound's stability under physiological conditions has also sparked interest in its potential as a prodrug or a targeting moiety in drug delivery systems.

In the context of biomedical applications, preliminary investigations suggest that Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate may exhibit favorable pharmacokinetic properties. Its ability to undergo selective transformations in biological environments makes it a valuable tool for the development of novel therapeutics. For instance, recent in vitro studies have explored its incorporation into small-molecule inhibitors targeting specific enzymes involved in disease pathways, such as cancer and inflammatory disorders.

Furthermore, the compound's trifluoroborate group has been leveraged in the design of imaging agents for positron emission tomography (PET) and other diagnostic modalities. The incorporation of fluorine-18 isotopes into the trifluoroborate moiety has enabled the creation of radiolabeled probes with high specificity and sensitivity. This advancement holds significant promise for non-invasive imaging and early disease detection.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate. Researchers are actively exploring novel catalytic systems and reaction conditions to enhance yield and purity. Additionally, ongoing studies are investigating the compound's toxicity profile and long-term stability to ensure its suitability for clinical applications.

In conclusion, Potassium [4-(2-methoxyethylamine-1-carbonyl)phenyl]trifluoroborate represents a cutting-edge tool in chemical biology and drug development. Its multifaceted applications, ranging from synthetic chemistry to biomedical imaging, underscore its potential to drive innovation in the field. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for its integration into next-generation therapeutics and diagnostics.